Cas no 647-44-9 (Heptanal,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-)

Heptanal,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro- is a highly fluorinated aldehyde characterized by its unique perfluorinated carbon chain. The presence of twelve fluorine atoms imparts exceptional chemical stability, thermal resistance, and hydrophobic properties. This compound is particularly valuable in applications requiring inertness to harsh environments, such as specialty coatings, surfactants, or fluoropolymer synthesis. Its low surface energy and resistance to oxidation make it suitable for advanced material science research. The perfluorinated structure also enhances compatibility with other fluorinated compounds, enabling precise modifications in high-performance formulations. Careful handling is advised due to potential reactivity of the aldehyde group.
Heptanal,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro- structure
647-44-9 structure
Product Name:Heptanal,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-
CAS No:647-44-9
MF:C7H2F12O
MW:330.071024417877
CID:500808
PubChem ID:542848
Update Time:2025-05-27

Heptanal,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro- Chemical and Physical Properties

Names and Identifiers

    • Heptanal,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro-
    • 2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoroheptanal
    • 7H-Dodecafluoroheptanal
    • 7H-DODECAFLUOROHEPTANAL, TECH
    • 7H-Perfluoroheptanal
    • 7H-Perfluoro-1-heptanal
    • 7H-Perfluoroheptane-1-carboxaldehyde
    • PC3129
    • 647-44-9
    • NS00134253
    • SCHEMBL6901763
    • DTXSID60337465
    • FT-0621417
    • 7-h-dodecafluoroheptanal
    • A834874
    • AKOS016015510
    • 2,2,3,3,4,4,5,5,6,6,7,7-dodecakis(fluoranyl)heptanal
    • DB-054727
    • MDL： MFCD00155769
    • Inchi： 1S/C7H2F12O/c8-2(9)4(12,13)6(16,17)7(18,19)5(14,15)3(10,11)1-20/h1-2H
    • InChI Key： NRHPPSVQCZAEGQ-UHFFFAOYSA-N
    • SMILES： FC(C(C(C=O)(F)F)(F)F)(C(C(C(F)F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 329.99100
  • Monoisotopic Mass: 329.9914026g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: 。
  • Boiling Point: 125°C
  • PSA: 17.07000
  • LogP: 3.62690
  • Solubility: 。

Heptanal,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro- Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

Heptanal,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro- Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

Heptanal,2,2,3,3,4,4,5,5,6,6,7,7-dodecafluoro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-262935-5g
7H-Perfluoro-1-heptanal,
 647-44-9
5g
 ￥2151.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-262935-5 g
7H-Perfluoro-1-heptanal,
 647-44-9
5g
 ￥2,151.00 2023-07-11

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